Cas no 80221-84-7 (2-(2-chlorophenyl)-4-(2-piperidin-4-ylethyl)quinoline (2E)-but-2-enedioate)

• Product Name: 2-(2-chlorophenyl)-4-(2-piperidin-4-ylethyl)quinoline (2E)-but-2-enedioate
• CAS No: 80221-84-7
• MF: C₂₆H₂₇ClN₂O₄
• MW: 466.956586122513
• CID: 1800649
• PubChem ID: 6447679
• Update Time: 2025-04-21

2-(2-chlorophenyl)-4-(2-piperidin-4-ylethyl)quinoline (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-4-(2-piperidin-4-ylethyl)quinoline (2E)-but-2-enedioate
• 2-(2-Chlorophenyl)-4-(2-(4-piperidinyl)ethyl)quinoline (E)-2-butenedioate
• 2-(2-Chlorophenyl)-4-(2-(4-piperidyl)ethyl)quinoline fumarate
• Quinoline, 2-(2-chlorophenyl)-4-(2-(4-piperidinyl)ethyl)-, (E)-2-butenedioate
• 80221-84-7
• 2-(2-Chlorophenyl)-4-[2-(4-piperidinyl)ethyl]quinoline (2E)-2-butenedioate (1:1)

• Inchi： 1S/C22H23ClN2.C4H4O4/c23-20-7-3-1-6-19(20)22-15-17(10-9-16-11-13-24-14-12-16)18-5-2-4-8-21(18)25-22;5-3(6)1-2-4(7)8/h1-8,15-16,24H,9-14H2;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： IWZNIXOBHSSGNZ-WLHGVMLRSA-N
• SMILES： ClC1C=CC=CC=1C1=CC(=C2C=CC=CC2=N1)CCC1CCNCC1.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 466.1659350g/mol
• Monoisotopic Mass: 466.1659350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.5Ų